Cas no 199586-28-2 (Acetic acid 3-chloro-4-fluoro-phenyl ester)

• Product Name: Acetic acid 3-chloro-4-fluoro-phenyl ester
• CAS No: 199586-28-2
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• CID: 908717
• PubChem ID: 21257079
• Update Time: 2025-04-19

Acetic acid 3-chloro-4-fluoro-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid 3-chloro-4-fluoro-phenyl ester
• (3-chloro-4-fluorophenyl) acetate
• Acetic acid 3-acetoxy-3,4-dihydro-2H-pyran-4-yl ester
• 3-CHLORO-4-FLUOROPHENYL ACETATE
• AKOS006242246
• DTXSID90611700
• IPSIPXOXHRSGTM-UHFFFAOYSA-N
• MB07187
• SCHEMBL6329514
• 199586-28-2

• Inchi： 1S/C8H6ClFO2/c1-5(11)12-6-2-3-8(10)7(9)4-6/h2-4H,1H3
• InChI Key： IPSIPXOXHRSGTM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC(C)=O)F

Computed Properties

• Exact Mass: 188.00408
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters